rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis

• CAS No.: 2679951-20-1
• Molecular Formula: C18H18BrNO2S
• Molecular Weight: 392.3

Description

rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[320]heptane-6,6-dione, cis is a complex organic compound featuring a bicyclic structure

Preparation Methods

The preparation of rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis involves intricate synthetic routes. A typical approach might involve the cyclization of a precursor compound under specific reaction conditions. Key steps include:

• Synthetic Routes: : Employing a multistep synthesis starting from simpler organic molecules. The use of protective groups and selective reactions is crucial.

• Reaction Conditions: : Controlled temperature, pH, and the presence of catalysts or specific reagents to guide the reaction towards the desired product.

• Industrial Production Methods: : Scaling up from laboratory synthesis to industrial production involves optimizing the reaction for yield and purity. Techniques like continuous flow reactors and automated synthesis may be employed to achieve high efficiency.

Chemical Reactions Analysis

rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis can undergo various types of chemical reactions:

• Oxidation: : This compound may be oxidized using reagents like potassium permanganate or hydrogen peroxide under controlled conditions, yielding oxidized derivatives.

• Reduction: : Reduction reactions could be performed using agents like lithium aluminum hydride, leading to the formation of reduced products.

• Substitution: : Nucleophilic or electrophilic substitution reactions are possible, depending on the functional groups present. Common reagents include halides and organometallic compounds.

• Major Products: : The major products of these reactions depend on the specific pathways and conditions, often resulting in altered functional groups or expanded molecular frameworks.

Scientific Research Applications

The compound has found applications in various fields:

• Chemistry: : Used as a building block in organic synthesis, studying reaction mechanisms, and developing new synthetic methodologies.

• Medicine: : Exploration as a lead compound in drug discovery, given its structural complexity and potential biological activity.

• Industry: : Utilized in the manufacturing of advanced materials or as intermediates in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism by which rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione, cis exerts its effects involves interactions with specific molecular targets:

• Molecular Targets: : Potential interactions with enzymes, receptors, or other proteins within biological systems.

• Pathways Involved: : Engaging in biochemical pathways that may influence cellular processes, signaling cascades, or metabolic functions.

Comparison with Similar Compounds

When compared to other similar compounds, rac-(1R,5S)-3-benzyl-1-(4-bromophenyl)-6lambda6-thia-3-azabicyclo[32

• Similar Compounds: : Compounds like benzyl-phenyl-azabicycloheptane derivatives or other brominated bicyclic structures.

• Uniqueness: : Its specific bicyclic framework and the combination of functional groups confer distinct chemical reactivity and biological properties, making it a valuable compound for targeted studies and applications.

This compound holds significant promise in advancing our understanding of complex organic molecules and their potential uses across various scientific and industrial domains. How do you think this compound could further advance research or application in your field?